Cas no 1629341-36-1 (5-(tert-butyldimethylsilyl)oxypent-1-en-3-one)

• Product Name: 5-(tert-butyldimethylsilyl)oxypent-1-en-3-one
• CAS No: 1629341-36-1
• MF: C₁₁H₂₂O₂Si
• MW: 214.37668466568
• MDL: MFCD31666947
• CID: 4609847
• PubChem ID: 58932182
• Update Time: 2025-10-24

5-(tert-butyldimethylsilyl)oxypent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 5-[(tert-butyldimethylsilyl)oxy]pent-1-en-3-one
• 5-(tert-butyldimethylsilyl)oxypent-1-en-3-one

• MDL： MFCD31666947
• Inchi： 1S/C11H22O2Si/c1-7-10(12)8-9-13-14(5,6)11(2,3)4/h7H,1,8-9H2,2-6H3
• InChI Key： ZHQNCODWOHJLDA-UHFFFAOYSA-N
• SMILES： C=CC(=O)CCO[Si](C(C)(C)C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 5-(tert-butyldimethylsilyl)oxypent-1-en-3-one

Comprehensive Analysis of 5-(tert-butyldimethylsilyl)oxypent-1-en-3-one (CAS No. 1629341-36-1)

The compound 5-(tert-butyldimethylsilyl)oxypent-1-en-3-one (CAS No. 1629341-36-1) is a specialized organic molecule that has garnered significant attention in synthetic chemistry and material science. Its unique structure, featuring a tert-butyldimethylsilyl (TBS) protecting group and an α,β-unsaturated ketone moiety, makes it a versatile intermediate in the synthesis of complex molecules. Researchers and industries are increasingly exploring its applications in pharmaceuticals, agrochemicals, and advanced materials, aligning with the growing demand for high-performance chemical building blocks.

One of the key reasons for the popularity of 5-(tert-butyldimethylsilyl)oxypent-1-en-3-one is its role in click chemistry and cross-coupling reactions. These methodologies are pivotal in modern drug discovery, where efficiency and selectivity are paramount. The compound’s TBS-protected hydroxyl group enhances its stability during synthetic transformations, while the enone functionality allows for diverse derivatization. This dual characteristic addresses common challenges in organic synthesis, such as protecting group strategies and functional group compatibility.

In the context of green chemistry, 5-(tert-butyldimethylsilyl)oxypent-1-en-3-one is being studied for its potential in sustainable synthesis. With the global push toward environmentally friendly processes, researchers are investigating its use in catalytic reactions and biocatalysis. The compound’s compatibility with metal-free catalysts and enzyme-mediated transformations positions it as a candidate for reducing the environmental footprint of chemical manufacturing. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in the chemical industry.

Another area of interest is the compound’s application in material science, particularly in the development of functional polymers and smart materials. The enone group can participate in polymerization reactions, enabling the creation of materials with tailored properties such as self-healing capabilities or stimuli-responsive behavior. These innovations are critical for advancing fields like flexible electronics and biomedical devices, which are currently high-priority areas in research and development.

From a commercial perspective, 5-(tert-butyldimethylsilyl)oxypent-1-en-3-one is gaining traction due to its scalability and reproducibility. Manufacturers are optimizing large-scale synthesis protocols to meet the rising demand from pharmaceutical companies and research institutions. The compound’s CAS No. 1629341-36-1 serves as a unique identifier in procurement databases, ensuring traceability and quality control. This is particularly important in regulated industries where chemical purity and batch consistency are non-negotiable.

In summary, 5-(tert-butyldimethylsilyl)oxypent-1-en-3-one (CAS No. 1629341-36-1) is a multifaceted compound with broad applicability across synthetic chemistry, green chemistry, and material science. Its unique structural features and compatibility with modern synthetic techniques make it a valuable asset for researchers and industries alike. As the demand for innovative chemical solutions continues to grow, this compound is poised to play a pivotal role in shaping the future of chemical innovation.